Cas no 1951441-02-3 (2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide)

• Product Name: 2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide
• CAS No: 1951441-02-3
• MF: C₁₅H₁₄ClF₆NO₂
• MW: 389.720584392548
• MDL: MFCD09909356
• CID: 4937292
• Update Time: 2025-10-31

2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide
• 2-Chloro-N-(cyclopropylmethyl)-N-{4-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]phenyl}acetamide, AldrichCPR

• MDL： MFCD09909356
• Inchi： 1S/C15H14ClF6NO2/c16-7-12(24)23(8-9-1-2-9)11-5-3-10(4-6-11)13(25,14(17,18)19)15(20,21)22/h3-6,9,25H,1-2,7-8H2
• InChI Key： SBPCYBWGYDLQFD-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=CC(=CC=1)C(C(F)(F)F)(C(F)(F)F)O)CC1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5

Additional information on 2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide

Professional Introduction to Compound with CAS No. 1951441-02-3 and Product Name: 2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide

Compound with the CAS number 1951441-02-3 and the product name 2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

The core of this compound is the acetamide moiety, which is a well-established pharmacophore in drug design. The presence of a chloro substituent on the acetamide nitrogen enhances the electrophilicity of the molecule, making it a valuable intermediate in the synthesis of more complex pharmacological agents. Additionally, the cyclopropylmethyl group introduces steric hindrance and influences the overall conformation of the molecule, which can be critical for binding affinity and selectivity in biological targets.

The most intriguing aspect of this compound is the 4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl moiety. This group combines a phenyl ring with a highly fluorinated side chain that contains a hydroxyl group. The fluorine atoms significantly enhance the lipophilicity and metabolic stability of the molecule, while the hydroxyl group provides opportunities for hydrogen bonding interactions with biological targets. This combination of features makes it an attractive candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The hexafluoro side chain in this compound is particularly noteworthy as it mimics the properties of natural products while also providing enhanced binding affinity to certain biological targets. For instance, fluorinated compounds have been shown to improve binding interactions with enzymes and receptors by increasing lipophilicity and reducing susceptibility to metabolic degradation.

The hydroxyl group within the side chain also plays a crucial role in determining the biological activity of this compound. Hydroxyl groups are frequently found in biologically active molecules and can participate in hydrogen bonding interactions with proteins and nucleic acids. In this context, the hydroxyl group may facilitate binding to specific targets by forming hydrogen bonds or participating in other forms of non-covalent interactions. This feature makes it particularly interesting for further investigation as a potential lead compound for drug development.

Moreover, the chloro substituent on the acetamide nitrogen not only enhances electrophilicity but also provides a handle for further chemical modification. This allows chemists to explore various derivatives of this compound by introducing additional functional groups or by modifying existing ones. Such modifications can be tailored to optimize biological activity, solubility, and other pharmacokinetic properties. The versatility of this compound makes it a valuable tool for medicinal chemists seeking to develop new therapeutic agents.

In conclusion, compound with CAS number 1951441-02-3 and product name 2-Chloro-N-(cyclopropylmethyl)-N-(4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl)acetamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it an attractive subject for future studies aimed at developing novel therapeutic agents. The combination of fluorinated side chains, hydroxyl groups, and chloro substituents provides numerous opportunities for optimization and customization to meet specific pharmacological requirements.